Cas no 1255718-22-9 (3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride)

• Product Name: 3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride
• CAS No: 1255718-22-9
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD13186053
• CID: 4582425
• Update Time: 2025-10-29

3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride
• 3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride

• MDL： MFCD13186053
• Inchi： 1S/C11H13NO2.ClH/c13-11(14)5-6-12-7-9-3-1-2-4-10(9)8-12;/h1-4H,5-8H2,(H,13,14);1H
• InChI Key： XWACDLCRNLYUCN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCN1CC2=C(C1)C=CC=C2.[H]Cl

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: NA
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride

Introduction to 3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride (CAS No. 1255718-22-9)

3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1255718-22-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its isoindole core and propanoic acid side chain, has garnered attention due to its potential applications in drug discovery and therapeutic development. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in biological assays and preclinical studies.

The isoindole moiety in this compound is a crucial pharmacophore, known for its presence in various bioactive molecules. Isoindoles have been extensively studied for their role in modulating biological pathways, particularly in the context of neurological disorders, cancer, and inflammatory conditions. The structural flexibility of the 1,3-dihydro-2H-isoindol scaffold allows for diverse functionalization, enabling the synthesis of derivatives with tailored biological activities. This feature makes 3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride a versatile building block for medicinal chemists.

In recent years, there has been a surge in research focused on identifying novel compounds that can interact with complex biological targets. The propanoic acid side chain in this molecule provides a site for further chemical modification, allowing researchers to explore different pharmacological profiles. For instance, the carboxylic acid group can be esterified or amidated to enhance binding affinity or metabolic stability. Such modifications are essential for optimizing drug candidates for clinical translation.

One of the most compelling aspects of 3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride is its potential application in the treatment of neurological disorders. Isoindole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. Specifically, compounds with similar scaffolds have been investigated for their ability to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson’s disease. The hydrochloride salt form ensures better solubility in aqueous environments, facilitating its use in in vitro and in vivo assays.

The compound’s structure also suggests potential activity against inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. By targeting key inflammatory mediators, 3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride could serve as a lead compound for developing anti-inflammatory therapies. Recent studies have highlighted the role of isoindole derivatives in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses.

Another area of interest is the compound’s potential as an anticancer agent. Cancer cells often exhibit altered signaling pathways that contribute to uncontrolled growth and metastasis. The 1,3-dihydro-2H-isoindol core has been shown to interfere with these pathways by inhibiting key kinases and transcription factors. Preliminary studies using cell-based assays indicate that derivatives of this compound can induce apoptosis in cancer cell lines while sparing healthy cells. This selectivity is critical for developing effective anticancer drugs with minimal side effects.

The synthesis of 3-(1,3-dihydro-2H-isoindol-2-yl)propanoic acid hydrochloride involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The isoindole ring can be constructed via cyclization reactions using appropriately substituted precursors. The introduction of the propanoic acid side chain typically involves carboxylation or esterification techniques. Once synthesized, the compound is converted into its hydrochloride salt to improve its pharmacokinetic properties. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structure and purity of the final product.

In conclusion,3-(1,3-dihydro-2H-isoindol-2-ylopropanoic acid hydrochloride (CAS No. 1255718-229) represents a promising candidate for further pharmaceutical development. Its unique structural features offer opportunities for designing molecules with targeted biological activities across multiple therapeutic areas. As research continues to uncover new applications for isoindole derivatives,this compound holds significant potential as a lead structure or intermediate in drug discovery efforts.